![molecular formula C23H19ClN4O3S B1224736 N-[[5-(1H-benzimidazol-2-yl)-2-chloroanilino]-sulfanylidenemethyl]-2,6-dimethoxybenzamide](/img/structure/B1224736.png)
N-[[5-(1H-benzimidazol-2-yl)-2-chloroanilino]-sulfanylidenemethyl]-2,6-dimethoxybenzamide
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Overview
Description
N-[[5-(1H-benzimidazol-2-yl)-2-chloroanilino]-sulfanylidenemethyl]-2,6-dimethoxybenzamide is a member of benzimidazoles.
Scientific Research Applications
Anticancer Properties
Compounds related to N-[[5-(1H-benzimidazol-2-yl)-2-chloroanilino]-sulfanylidenemethyl]-2,6-dimethoxybenzamide have been explored for their anticancer properties. For instance, a study found that a compound with a similar structure showed significant cytotoxicity against various human tumor cell lines, indicating potential for cancer therapy (Çiğdem Karaaslan et al., 2019).
Antimicrobial and Antifungal Activities
These compounds have also been investigated for their antimicrobial and antifungal activities. One study synthesized derivatives that demonstrated notable antimicrobial activity against various bacteria and fungi, suggesting their potential as antimicrobial agents (Z. Kaplancıklı et al., 2004). Another research synthesized similar compounds that exhibited significant antibacterial activity against strains like Bacillus subtilis and Staphylococcus aureus, as well as antifungal activity against Candida albicans (Alaa S. A. Alkhafaji et al., 2018).
Antiprotozoal Activity
Additionally, these compounds have been evaluated for their antiprotozoal activity. A study synthesized derivatives that showed strong activity against protozoa such as Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica, potentially better than existing drugs for these parasites (J. Pérez‐Villanueva et al., 2013).
Antioxidant Activity
Research has also been conducted on the antioxidant properties of related compounds. A study focusing on 2-(biphenyl-4-yl)imidazo[1,2-a]benzimidazoles, which share a similar structure, demonstrated significant in vitro antioxidant activity, indicating their potential as antioxidants (A. Spasov et al., 2022).
Helicobacter pylori Inhibition
In the context of inhibiting Helicobacter pylori, a compound with a related structure was found to display potent and selective activity, including against resistant strains, making it a potential novel anti-H. pylori agent (D. Carcanague et al., 2002).
Properties
Molecular Formula |
C23H19ClN4O3S |
---|---|
Molecular Weight |
466.9 g/mol |
IUPAC Name |
N-[[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]carbamothioyl]-2,6-dimethoxybenzamide |
InChI |
InChI=1S/C23H19ClN4O3S/c1-30-18-8-5-9-19(31-2)20(18)22(29)28-23(32)27-17-12-13(10-11-14(17)24)21-25-15-6-3-4-7-16(15)26-21/h3-12H,1-2H3,(H,25,26)(H2,27,28,29,32) |
InChI Key |
XEYZCRMGWIHVAN-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=CC=C1)OC)C(=O)NC(=S)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4N3)Cl |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)NC(=S)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4N3)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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